Cas no 2580102-46-9 (tert-butyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate)

• Product Name: tert-butyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580102-46-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5657740
• PubChem ID: 165892410
• Update Time: 2025-06-11

tert-butyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate
• EN300-27730005
• 2580102-46-9
• tert-butyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-9(2,3)14-8(12)10-4-7(5-13-10)11-6-10/h7,11H,4-6H2,1-3H3/t7-,10-/m0/s1
• InChI Key： MVDSFPSUNKUVRT-XVKPBYJWSA-N
• SMILES： O1C[C@@H]2C[C@@]1(C(=O)OC(C)(C)C)CN2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl (1S,4S)-2-oxa-5-azabicyclo2.2.1heptane-1-carboxylate

Introduction to tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580102-46-9)

tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate, identified by its CAS number 2580102-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex bicyclic structure with an oxygen and nitrogen atom embedded within its framework, exhibits unique stereochemical and pharmacological properties that make it a promising candidate for further research and development.

The compound belongs to the class of oxabicycloalkanes and azabicycloalkanes, which are known for their diverse biological activities due to their rigid three-dimensional structures. The presence of a tert-butyl group at the carboxyl position not only enhances the compound's solubility in organic solvents but also influences its metabolic stability and binding affinity to biological targets. The stereochemistry at the (1S,4S) positions further refines its interactions with enzymes and receptors, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in the development of chiral compounds for therapeutic applications, as enantiomers often exhibit different pharmacological profiles. The stereochemical purity of tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate makes it an attractive building block for synthesizing enantiomerically pure drugs that can optimize efficacy while minimizing side effects.

One of the most compelling aspects of this compound is its potential in modulating biological pathways associated with neurological disorders. Preliminary studies have suggested that derivatives of this molecule may interact with specific neurotransmitter receptors, potentially offering novel treatments for conditions such as epilepsy and Parkinson's disease. The oxygen and nitrogen atoms within its structure contribute to hydrogen bonding capabilities, which are crucial for stabilizing interactions with biological macromolecules.

The bicyclo[2.2.1]heptane core is particularly noteworthy due to its structural rigidity, which can be leveraged to achieve high affinity binding in drug design. This motif has been explored in various pharmacological contexts, including the development of protease inhibitors and kinase modulators. The incorporation of a carboxylate group at the 1-position provides a versatile handle for further chemical modifications, enabling researchers to fine-tune the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their potential therapeutic applications. Molecular docking studies have shown that tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate can bind effectively to several protein targets implicated in human diseases. These virtual screenings have guided experimental efforts toward synthesizing more potent analogs with improved pharmacological profiles.

The synthesis of this compound presents unique challenges due to its intricate cyclic framework and stereocenters. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to produce high-purity batches of this compound suitable for preclinical investigations.

In conclusion, tert-butyl (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No. 2580102-46-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique stereochemistry, combined with its potential biological activities, positions it as a promising candidate for future drug discovery efforts in the pharmaceutical industry.